Cas no 145470-80-0 (Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime)

145470-80-0 structure
Product name:Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime
Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime Chemical and Physical Properties
Names and Identifiers
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- Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime
- 145470-80-0
- 2-(9H-Purin-6-ylamino)acetaldehyde O-methyloxime
- KHBVRTYLNYLZSY-UHFFFAOYSA-N
- DTXSID101236330
- N6 -[2-(N-methoxyimino)ethyl]adenine
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- Inchi: InChI=1S/C8H10N6O/c1-15-14-3-2-9-7-6-8(11-4-10-6)13-5-12-7/h3-5H,2H2,1H3,(H2,9,10,11,12,13)
- InChI Key: KHBVRTYLNYLZSY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 206.09160896Da
- Monoisotopic Mass: 206.09160896Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 88.1Ų
- XLogP3: 0.7
Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime Related Literature
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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